Cas no 2408946-89-2 (rac-tert-butyl N-[(6R,7R)-2-benzyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro[3.4]octan-6-yl]carbamate)

• Product Name: rac-tert-butyl N-[(6R,7R)-2-benzyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro[3.4]octan-6-yl]carbamate
• CAS No: 2408946-89-2
• MF: C₂₂H₃₄N₂O₃
• MW: 374.516966342926
• CID: 6019789
• PubChem ID: 165702318
• Update Time: 2025-07-09

rac-tert-butyl N-[(6R,7R)-2-benzyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro[3.4]octan-6-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548190
• rac-tert-butyl N-[(6R,7R)-2-benzyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro[3.4]octan-6-yl]carbamate
• 2408946-89-2

• Inchi： 1S/C22H34N2O3/c1-15(2)19-22(14-24(19)13-16-9-7-6-8-10-16)11-17(18(25)12-22)23-20(26)27-21(3,4)5/h6-10,15,17-19,25H,11-14H2,1-5H3,(H,23,26)/t17-,18-,19?,22?/m1/s1
• InChI Key： QZRFDZKZSRKRDC-HQHQBECKSA-N
• SMILES： O[C@H]1[C@@H](CC2(C1)CN(CC1C=CC=CC=1)C2C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 374.25694295g/mol
• Monoisotopic Mass: 374.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Additional information on rac-tert-butyl N-[(6R,7R)-2-benzyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro[3.4]octan-6-yl]carbamate

Professional Introduction of rac-tert-butyl N-[(6R,7R)-2-benzyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro[3.4]octan-6-yl]carbamate (CAS No: 2408946-89-2)

The compound rac-tert-butyl N-[(6R,7R)-2-benzyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro[3.4]octan-6-yl]carbamate (CAS No: 2408946-89-) is a complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural properties and diverse biological activities.

Spirocyclic compounds have gained considerable attention in recent years due to their ability to adopt rigid conformations, making them ideal candidates for targeting specific biological pathways. The racemic configuration of this compound suggests that it exists as a mixture of enantiomers, which is a common characteristic in many pharmaceutical agents before undergoing chiral resolution.

The tert-butyl carbamate group attached to the spirocyclic core plays a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability. Recent studies have highlighted the importance of such groups in enhancing the stability and absorption of drugs within the gastrointestinal tract.

The benzyl substituent at position 2 of the spirocycle introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets. This substituent is also known to improve the lipophilicity of molecules, which is essential for crossing cellular membranes and reaching intracellular targets.

The hydroxyl group at position 7 of the spirocycle adds hydrophilic character to the molecule, potentially facilitating hydrogen bonding interactions with proteins or nucleic acids. This feature is particularly valuable in drug design, where such interactions are often critical for achieving desired therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such complex molecules to various biological targets with high accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), making it a promising lead compound for developing novel therapeutics.

In terms of synthesis, the construction of this spirocyclic core involves a multi-step process that typically includes ring-closing metathesis or other advanced coupling reactions. The stereochemistry at positions 6 and 7 is critical for determining the compound's biological activity, and thus requires precise control during synthesis.

Preclinical studies on this compound have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its anti-proliferative effects on certain cancer cell lines suggest its potential application in oncology.

Given its unique structural features and promising biological profile, racemate CAS No: 2408946 is currently under investigation for its potential role in treating chronic inflammatory diseases and various types of cancers.